methyl 5-(((9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[(9-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C16H14N2O5/c1-10-4-3-7-18-14(19)8-13(17-15(10)18)22-9-11-5-6-12(23-11)16(20)21-2/h3-8H,9H2,1-2H3
• InChI Key: KNKMCNRAZIGSHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=CC2=O)OCC3=CC=C(O3)C(=O)OC
• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol

Description

Methyl 5-(((9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C16H14N2O5 and its molecular weight is 314.297. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The arylmethylidene derivatives of furan-2(3H)-ones serve as crucial intermediates for the synthesis of heterocyclic compounds containing pyrimidine and pyridazine structures. These compounds are analogues of nitrogen-containing bases of the pyrimidine series, highlighting their significance in constructing molecules with biological activities. For instance, the interaction with thiourea under basic conditions leads to compounds demonstrating pronounced plant-growth regulatory activity, showcasing the chemical diversity and application breadth of these molecules (Aniskova, Grinev, & Yegorova, 2017).

Antiprotozoal Agents

Compounds with the furan and pyrimidine motifs have been explored for their antiprotozoal activity. For example, dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have shown significant in vitro and in vivo activities against Trypanosoma and Plasmodium species. These findings underscore the potential of such compounds in developing treatments for protozoal infections (Ismail et al., 2004).

Antimicrobial Agents

The synthesis of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamides and their derivatives has demonstrated significant antibacterial and antimycobacterial activities in vitro. The presence of a thienopyrimidinone ring combined with substituted amido or imino side chains is essential for these antimicrobial properties, highlighting the molecule's structural-activity relationship (Chambhare, Khadse, Bobde, & Bahekar, 2003).

Anticancer Agents

Furo[2,3-d]pyrimidines have also been investigated for their anticancer potential. The design and synthesis of 4-substituted 5-methyl-furo[2,3-d]pyrimidines have shown that they act as potent microtubule depolymerizing agents. These compounds are effective against multidrug-resistant cancer cells, offering a promising avenue for cancer therapy development (Devambatla, Namjoshi, Choudhary, Hamel, Shaffer, Rohena, Mooberry, & Gangjee, 2016).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various cellular targets, suggesting that this compound may also interact with a variety of cellular proteins or enzymes .

Mode of Action

It has been shown that similar compounds can undergo alkylation at the oxygen atom . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in the target’s function .

Biochemical Pathways

Given the structural similarities to other compounds, it may be involved in various biochemical pathways

Pharmacokinetics

Similar compounds have been shown to have various pharmacokinetic properties, suggesting that this compound may also have diverse adme properties .

Result of Action

Similar compounds have been shown to have various effects on cells, suggesting that this compound may also have diverse cellular effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .